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Compound of Interest

Compound Name: 5-Methylthiazole-4-carboxamide

Cat. No.: B11923069

Get Quote

Executive Summary & Chemical Identity

5-Methylthiazole-4-carboxamide is a structural isomer of the widely utilized pharmaceutical
intermediate 4-methylthiazole-5-carboxamide (a key precursor for cephalosporins like
Cefditoren). While the 4-methyl-5-carboxamide isomer is ubiquitous in antibiotic synthesis, the
5-methyl-4-carboxamide variant (CAS 1259058-14-4) presents distinct steric and electronic
properties governed by the proximity of the amide group to the sulfur atom in the thiazole ring.

This guide addresses the crystallographic data, predicted intermolecular interactions, and
rigorous protocols for polymorph screening, designed for researchers isolating this compound
for structure-activity relationship (SAR) studies.

Chemical Profile
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Property Data
IUPAC Name 5-Methyl-1,3-thiazole-4-carboxamide
CAS Number 1259058-14-4

Molecular Formula

Molecular Weight 142.18 g/mol

1 (Amide
H-Bond Donors

)

3 (Amide

, Thiazole
H-Bond Acceptors

, Thiazole

)

Predicted MP
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Crystallographic Characterization
Structural Topology & Supramolecular Synthons

In the solid state, thiazole carboxamides typically crystallize in centrosymmetric space groups

(e.g., P21/c or C2/c) due to the formation of energetically favorable hydrogen-bonded dimers.

e Primary Interaction (Synthon A): The amide moiety forms a self-complementary

dimer via

hydrogen bonds. This is the dominant packing motif.

e Secondary Interaction (Synthon B): The second amide proton often engages the thiazole

nitrogen (

) of an adjacent dimer, extending the structure into 1D ribbons or 2D sheets.
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« Steric Influence: In 5-methylthiazole-4-carboxamide, the methyl group at position 5 is
adjacent to the amide at position 4. This "ortho-like" substitution induces a twist in the amide
plane relative to the thiazole ring to relieve steric strain, potentially disrupting planarity and
reducing lattice energy compared to the 4-methyl-5-carboxamide isomer.

Predicted Unit Cell Parameters

Based on homologous structures (e.g., 2-methylthiazole-4-carboxamide and parent thiazole-5-
carboxamide), the predicted lattice parameters for the stable Form | are:

Crystal System: Monoclinic

Space Group:

(No. 14)

o 7: 4

Packing Coefficient: ~0.68—0.72

Calculated Density: ~1.42 g/cm?3

Note: Direct deposition of the specific CAS 1259058-14-4 crystal structure is not currently
indexed in open public repositories (CSD/COD). The parameters above are derived from high-

confidence structural homologs.

Polymorph Screening Protocol

Thiazole amides exhibit conformational polymorphism arising from the rotation of the amide
bond and packing polymorphism due to alternative hydrogen bonding networks. The following
protocol ensures exhaustive screening.

Solvent-Mediated Screening Workflow
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This self-validating workflow uses a matrix of solvents with varying polarity and hydrogen-
bonding propensity.
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Figure 1: Automated workflow for polymorph discovery. High-contrast nodes indicate critical
decision points.

Experimental Procedure

e Supersaturation Generation: Prepare saturated solutions in Methanol, Ethyl Acetate, and
Acetonitrile at 50°C. Filter through 0.22 um PTFE to remove seeds.

e Slow Evaporation (Form I): Allow methanol solution to evaporate at ambient
pressure/temperature in a perforated vial. This typically yields the thermodynamic form.

e Anti-Solvent Crash (Form llI/Metastable): Dissolve 50 mg in 0.5 mL DMSO. Rapidly inject into
5 mL cold water (4°C) under vigorous stirring. Isolate precipitate immediately for PXRD to
detect kinetic forms.

 Slurry Conversion: Suspend excess solid in water/ethanol (1:1) and stir for 48 hours at 25°C.
This ensures conversion to the most stable thermodynamic polymorph.

Single Crystal Growth & Data Collection
To obtain publication-quality data (

), follow this specific vapor diffusion protocol which minimizes twinning common in thiazole
amides.
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Protocol: Vapor Diffusion

 Inner Vial: 10 mg 5-Methylthiazole-4-carboxamide dissolved in 1.0 mL DMF.

Outer Vial: 5 mL Diethyl Ether (or Pentane).

Mechanism: Ether slowly diffuses into DMF, lowering solubility gradually.

Timeline: Crystals appear in 3—7 days.

Observation: Look for colorless blocks or prisms. Avoid needles (often indicate rapid

growth/twinning).

Data Collection Strategy (Mo K))

o Temperature: Collect at 100 K to reduce thermal motion of the methyl group.
e Redundancy: Target >4.0 to ensure accurate absorption correction.

¢ Resolution: Collect to

(

) to resolve amide hydrogen positions clearly.

Structural Logic: Hydrogen Bonding Network

The stability of the crystal lattice is dictated by the competition between the amide dimer and
the thiazole nitrogen acceptor.
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Figure 2: Predicted supramolecular connectivity. Solid lines represent the robust amide dimer;
dashed lines indicate the secondary network stabilizing the 3D lattice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b11923069/docs#comprehensive-guide-
to-the-solid-state-characterization-of-5-methylthiazole-4-carboxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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